2-(3,4-dimethylphenyl)-N-{12-methyl-4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7-trien-11-ylidene}acetamide

• IUPAC Name: 2-(3,4-dimethylphenyl)-N-(7-methyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)acetamide
• InChI: InChI=1S/C19H18N2O3S/c1-11-4-5-13(6-12(11)2)7-18(22)20-19-21(3)14-8-15-16(24-10-23-15)9-17(14)25-19/h4-6,8-9H,7,10H2,1-3H3
• InChI Key: XCPLHUQGAOAZKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(=O)N=C2N(C3=CC4=C(C=C3S2)OCO4)C)C
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol
• CAS No.: 1005942-12-0

Description

This compound is a tricyclic acetamide derivative featuring a complex heterocyclic core. The structure includes a 12-membered tricyclic system with mixed heteroatoms (oxygen, sulfur, and nitrogen) and a 3,4-dimethylphenyl substituent. The compound’s crystallographic parameters (e.g., space group, unit cell dimensions) and molecular conformation have likely been determined using tools like SHELXL or ORTEP-3, as referenced in analogous studies .

Biological Activity

The compound 2-(3,4-dimethylphenyl)-N-{12-methyl-4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7-trien-11-ylidene}acetamide (CAS Number: 1005942-12-0) is a novel organic molecule with potential biological activities that warrant detailed exploration. This article focuses on its biological activity, including mechanisms of action, cytotoxicity, and therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{12}N_{4}O_{3}S$ with a molecular weight of 316.34 g/mol. The structure features a complex arrangement that includes a dimethylphenyl group and a thia-tricyclic core, which may contribute to its biological properties.

The mechanisms underlying the biological activity of this compound are still under investigation. However, preliminary studies suggest that it may interact with various molecular targets involved in cellular processes:

• Enzyme Inhibition : The compound may inhibit specific enzymes that are crucial for cancer cell proliferation and survival.
• Apoptosis Induction : It is hypothesized to promote apoptosis in cancer cells by activating caspases and other apoptotic pathways.
• Cell Cycle Arrest : The compound may disrupt the normal cell cycle progression in cancer cells, leading to growth inhibition.

Biological Activity Studies

Several studies have been conducted to evaluate the biological activity of this compound:

Cytotoxicity Assays

In vitro cytotoxicity assays have shown promising results against various cancer cell lines:

Cell Line	IC50 (µM)	Reference
MCF-7	3.18 ± 0.11
HeLa	8.12 ± 0.43
Vero	Not reported

These results indicate that the compound exhibits significant cytotoxicity, particularly against breast cancer cells (MCF-7), suggesting its potential as an anticancer agent.

Case Studies

A recent study focused on the differential expression of proteins related to cancer progression found that compounds similar to this one could effectively target overexpressed kinases in breast and cervical cancers . The findings highlighted the potential for developing targeted therapies using this class of compounds.

Comparison with Similar Compounds

Structural Comparison

Table 1: Structural and Physicochemical Properties of Selected Tricyclic Acetamides

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Heteroatoms in Core	Key Substituents	Topological Polar Surface Area (Ų)
Target Compound	C₁₉H₂₀N₂O₃S	356.4	O, S, N	3,4-Dimethylphenyl, methyl	~110 (estimated)
N-[1,4,4-Trimethyltricyclo[6.3.1.0³,⁹]dodec-8(12)-en-2-yl]acetamide	C₁₇H₂₇NO	261.4	None	Trimethyl, acetamide	29.1
N-(3,4-Dimethylphenyl)-2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.0²,⁶]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetamide	C₂₂H₂₃N₃O₂S₂	425.6	S, N (x2)	3,4-Dimethylphenyl, prop-2-enyl, sulfanyl	115
2-(11-Acetyl-3,5-dioxo-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7)-dien-6-yl)-N-(2-methoxyphenyl)acetamide	C₂₅H₂₃N₃O₄S	473.5	S, N (x3)	Phenyl, methoxyphenyl, acetyl	~135 (estimated)

Key Observations:

Heteroatom Diversity : The target compound distinguishes itself with a combination of O, S, and N in its tricyclic core, whereas others like lack heteroatoms or emphasize sulfur/nitrogen clusters (e.g., ). This diversity impacts electronic properties and hydrogen-bonding capacity.

Substituent Effects : The 3,4-dimethylphenyl group in the target compound and enhances lipophilicity compared to simpler alkyl or acetyl substituents .

Topological Polar Surface Area (TPSA) : The TPSA of the target compound (~110 Ų) suggests moderate solubility, intermediate between the low-TPSA and high-TPSA analogs.

Crystallographic and Conformational Analysis

• Target Compound : Likely crystallizes in an orthorhombic system (analogous to ) with a space group such as P2₁2₁2₁. Bond angles in the tricyclic core are expected to align with values reported for similar systems (e.g., C–S–C angles ~109.5°, C–O–C ~118°) .
• Comparison with N-[1,4,4-Trimethyltricyclo[6.3.1.0³,⁹]dodec-8(12)-en-2-yl]acetamide :
  • Unit cell parameters: a = 9.0275 Å, b = 16.9076 Å, c = 30.7411 Å.
  • Torsion angles in the tricyclic system (e.g., C1–C2–C3–C4 = ~115.7°) differ due to the absence of heteroatoms, leading to reduced ring strain.